Cas no 95669-12-8 (1(2H)-Pyridinecarboxylic acid, 5-ethyl-, phenylmethyl ester)

1(2H)-Pyridinecarboxylic acid, 5-ethyl-, phenylmethyl ester structure
95669-12-8 structure
Product Name:1(2H)-Pyridinecarboxylic acid, 5-ethyl-, phenylmethyl ester
CAS No:95669-12-8
MF:C15H17NO2
MW:243.300984144211
CID:2819232
PubChem ID:11806843
Update Time:2025-04-21

1(2H)-Pyridinecarboxylic acid, 5-ethyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyridinecarboxylic acid, 5-ethyl-, phenylmethyl ester
    • 95669-12-8
    • DTXSID40473193
    • Inchi: 1S/C15H17NO2/c1-2-13-9-6-10-16(11-13)15(17)18-12-14-7-4-3-5-8-14/h3-9,11H,2,10,12H2,1H3
    • InChI Key: BDRNAIPHYHASLO-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1C=C(C=CC1)CC)=O

Computed Properties

  • Exact Mass: 243.125928785g/mol
  • Monoisotopic Mass: 243.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.5Ų
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